Cas no 14753-13-0 (Quinoline,7-methyl-4-nitro-, 1-oxide)

• Product Name: Quinoline,7-methyl-4-nitro-, 1-oxide
• CAS No: 14753-13-0
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 228234
• PubChem ID: 84625
• Update Time: 2025-04-19

Quinoline,7-methyl-4-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Quinoline,7-methyl-4-nitro-, 1-oxide
• 7-methyl-4-nitro-1-oxidoquinolin-1-ium
• 7-Methyl-4-nitroquinoline 1-oxide
• BRN 1286458
• CCRIS 1148
• CHEMBL3244946
• Quinoline, 7-methyl-4-nitro-, 1-oxide
• DTXSID20163747
• 14753-13-0
• SCHEMBL3342386

• Inchi： 1S/C10H8N2O3/c1-7-2-3-8-9(12(14)15)4-5-11(13)10(8)6-7/h2-6H,1H3
• InChI Key： MEQZPIUNLKFFEN-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(=C2C=CC(C)=CC=12)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.05354
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.3244 (rough estimate)
• Boiling Point: 342.67°C (rough estimate)
• Refractive Index: 1.5910 (estimate)
• PSA: 70.08